Cas no 416896-02-1 (1-(2,6-Dichloro-benzyl)-piperidin-3-ol)

• Product Name: 1-(2,6-Dichloro-benzyl)-piperidin-3-ol
• CAS No: 416896-02-1
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 2166513
• PubChem ID: 23910056
• Update Time: 2025-08-04

1-(2,6-Dichloro-benzyl)-piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-piperidin-3-ol
• 1-(2,6-dichlorobenzyl)piperidin-3-ol
• 416896-02-1
• 1-[(2,6-dichlorophenyl)methyl]piperidin-3-ol
• AKOS008953662
• DB-237487
• Oprea1_683763

• MDL： MFCD01453177
• Inchi： 1S/C12H15Cl2NO/c13-11-4-1-5-12(14)10(11)8-15-6-2-3-9(16)7-15/h1,4-5,9,16H,2-3,6-8H2
• InChI Key： RJAFQZOHNBTPFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCCC(C1)O)Cl

Computed Properties

• Exact Mass: 259.0530695Da
• Monoisotopic Mass: 259.0530695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.0±42.0 °C at 760 mmHg
• Flash Point: 215.5±28.7 °C

1-(2,6-Dichloro-benzyl)-piperidin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(2,6-Dichloro-benzyl)-piperidin-3-ol

1-(2,6-Dichloro-benzyl)-piperidin-3-ol: A Comprehensive Overview

1-(2,6-Dichloro-benzyl)-piperidin-3-ol, also known by its CAS number 416896-02-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a dichlorobenzyl group. The piperidine moiety, a six-membered ring containing one nitrogen atom, is a common structural element in many bioactive compounds. The presence of the dichlorobenzyl group adds complexity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

The synthesis of 1-(2,6-Dichloro-benzyl)-piperidin-3-ol involves a series of well-established organic reactions. Typically, the starting material is 2,6-dichlorobenzaldehyde, which undergoes condensation with an appropriate amine to form an imine intermediate. This intermediate is then subjected to reduction to yield the corresponding amine. Subsequent oxidation or reduction steps may be employed to introduce or modify functional groups within the molecule. The optimization of these reaction conditions is crucial for achieving high yields and purity of the final product.

Recent studies have highlighted the potential of 1-(2,6-Dichloro-benzyl)-piperidin-3-ol as a lead compound in drug discovery. Its structural features make it an attractive candidate for exploring various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, researchers have demonstrated that this compound exhibits significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These findings suggest that it could be developed into a therapeutic agent for conditions associated with oxidative stress.

In addition to its antioxidant properties, 1-(2,6-Dichloro-benzyl)-piperidin-3-ol has shown promise in modulating inflammatory pathways. Experimental data indicate that it suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The anticancer potential of this compound has also been explored in recent studies. Preclinical experiments have demonstrated that it induces apoptosis in various cancer cell lines while sparing normal cells. Mechanistic studies suggest that this effect is mediated through activation of caspase pathways and modulation of mitochondrial function. These findings underscore its potential as a novel anticancer agent.

Beyond its pharmacological applications, 1-(2,6-Dichloro-benzyl)-piperidin-3-ol has also been investigated for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its versatility as both a standalone compound and a building block highlights its importance in organic chemistry research.

In conclusion, 1-(2,6-Dichloro-benzyl)-piperidin-3-ol, with its unique structure and diverse biological activities, represents a valuable compound for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions across multiple disease areas.